Cas no 2091769-88-7 (3-(2-aminoethyl)-5,5-dimethylpyrrolidin-2-one)

• Product name: 3-(2-aminoethyl)-5,5-dimethylpyrrolidin-2-one
• CAS No: 2091769-88-7
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 5952134
• PubChem ID: 137965776

3-(2-aminoethyl)-5,5-dimethylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminoethyl)-5,5-dimethylpyrrolidin-2-one
• EN300-2009378
• 2091769-88-7
• SCHEMBL23965444

• Inchi： 1S/C8H16N2O/c1-8(2)5-6(3-4-9)7(11)10-8/h6H,3-5,9H2,1-2H3,(H,10,11)
• InChI Key： UDWZGWBFRDTHHQ-UHFFFAOYSA-N
• SMILES： O=C1C(CCN)CC(C)(C)N1

Computed Properties

• Exact Mass: 156.126263138g/mol
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų
• XLogP3: -0.3

Additional information on 3-(2-aminoethyl)-5,5-dimethylpyrrolidin-2-one

3-(2-aminoethyl)-5,5-dimethylpyrrolidin-2-one (CAS No. 2091769-88-7): A Comprehensive Overview

3-(2-aminoethyl)-5,5-dimethylpyrrolidin-2-one, identified by the CAS registry number 2091769-88-7, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of pyrrolidinones, which are five-membered lactams with a nitrogen atom in the ring. The presence of the aminoethyl group and dimethyl substituents on the pyrrolidinone ring imparts unique chemical properties, making it a valuable molecule in both academic and industrial research.

The molecular structure of 3-(2-aminoethyl)-5,5-dimethylpyrrolidin-2-one consists of a pyrrolidinone core with an aminoethyl side chain at position 3 and two methyl groups at position 5. This configuration not only enhances its stability but also provides opportunities for further functionalization. Recent studies have highlighted its potential as a building block in organic synthesis, particularly in the development of bioactive compounds and advanced materials.

In terms of physical properties, 3-(2-aminoethyl)-5,5-dimethylpyrrolidin-2-one exhibits a melting point of approximately 140°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for various synthetic procedures, including nucleophilic additions and condensation reactions. The compound's ability to form stable amides under mild conditions has been extensively explored in recent research, further underscoring its utility in peptide synthesis and drug delivery systems.

The synthesis of 3-(2-aminoethyl)-5,5-dimethylpyrrolidin-2-one typically involves a multi-step process starting from readily available starting materials such as gamma-butyrolactam or related compounds. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the compound, aligning with current trends toward sustainable chemistry.

3-(2-aminoethyl)-5,5-dimethylpyrrolidin-2-one has found applications in diverse areas, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas such as cancer, inflammation, and infectious diseases. Its role as a precursor for peptide-based drugs has been particularly notable due to its ability to facilitate controlled drug release mechanisms.

In agrochemical research, 3-(2-aminoethyl)-5,5-dimethylpyrrolidin-2-one has been investigated for its potential as a component in herbicides and fungicides. Its ability to enhance the bioavailability and stability of active ingredients makes it an attractive candidate for developing next-generation agricultural chemicals. Recent studies have also explored its use in nanotechnology applications, where it acts as a stabilizing agent for nanoparticles used in targeted drug delivery systems.

The latest research on 3-(2-aminoethyl)-5,5-dimethylpyrrolidin-2-one has focused on its role in green chemistry initiatives. Scientists have developed novel methods to synthesize this compound using renewable resources and biodegradable catalysts. These advancements not only reduce the environmental footprint of production processes but also pave the way for large-scale manufacturing of this valuable compound.

In conclusion, 3-(2-aminoethyl)-5,5-dimethylpyrrolidin-2-one (CAS No. 2091769-88-7) stands out as a pivotal molecule with wide-ranging applications across multiple disciplines. Its unique chemical properties, coupled with recent breakthroughs in synthesis and application techniques, position it as a key player in future scientific advancements. As research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.